Methyl 2-[3-[(4-chlorophenyl)methyl]-7-oxotriazolo[4,5-d]pyrimidin-6-yl]butanoate

• IUPAC Name: methyl 2-[3-[(4-chlorophenyl)methyl]-7-oxotriazolo[4,5-d]pyrimidin-6-yl]butanoate
• InChI: InChI=1S/C16H16ClN5O3/c1-3-12(16(24)25-2)21-9-18-14-13(15(21)23)19-20-22(14)8-10-4-6-11(17)7-5-10/h4-7,9,12H,3,8H2,1-2H3
• InChI Key: STVGGVSUSJNMBO-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)OC)N1C=NC2=C(C1=O)N=NN2CC3=CC=C(C=C3)Cl
• Molecular Formula: C16H16ClN5O3
• Molecular Weight: 361.78 g/mol

Description

Methyl 2-[3-[(4-chlorophenyl)methyl]-7-oxotriazolo[4,5-d]pyrimidin-6-yl]butanoate is a useful research compound. Its molecular formula is C16H16ClN5O3 and its molecular weight is 361.79. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Subheading

Anticancer and Antimicrobial Properties of Heterocyclic CompoundsThe research by Katariya, Vennapu, and Shah (2021) focuses on the synthesis of novel heterocyclic compounds, including those with 1,3-oxazole and pyrazoline entities, and explores their anticancer and antimicrobial properties. This study is significant as it reveals the potential of these compounds, particularly one with the highest potency, in combating cancer cells and pathogenic strains. The study’s utilization of molecular docking studies also provides insights into the possible applications of these compounds in overcoming microbial resistance to drugs (Katariya, Vennapu, & Shah, 2021).

Synthesis and Evaluation of Novel Pyrazole and Pyrimidine Derivatives as Antimicrobial and Anticancer Agents

Subheading

Anticancer and Antimicrobial Efficacy of Pyrazole and Pyrimidine DerivativesThe study conducted by Hafez, El-Gazzar, and Al-Hussain (2016) involves the synthesis of 4-amino-3-(4-chlorophenyl)-1H-pyrazol-5-yl-methanone and 6-amino-3-(4-chlorophenyl)-5-methyl-1,6-dihydro-7H-pyrazolo[4,3-d]-pyrimidin-7-one. These compounds demonstrated significant antimicrobial and anticancer activities, with some showing higher efficacy than doxorubicin, a reference drug. This highlights their potential as novel therapeutic agents (Hafez, El-Gazzar, & Al-Hussain, 2016).

Synthesis of Pyrimidine Linked Pyrazole Heterocyclics with Insecticidal and Antibacterial Potential

Subheading

Insecticidal and Antibacterial Applications of Pyrimidine-Pyrazole CompoundsIn their 2020 research, Deohate and Palaspagar synthesized pyrimidine-pyrazole compounds using microwave-assisted cyclocondensation. These compounds showed promising insecticidal activity against Pseudococcidae insects and potent antibacterial properties. This indicates their potential use in agricultural and healthcare sectors for controlling pests and pathogenic bacteria (Deohate & Palaspagar, 2020).

Mechanism of Action

Target of Action

Similar compounds have been found to interact with multiple receptors .

Mode of Action

It is known that similar compounds bind with high affinity to their targets, resulting in various biological activities .

Biochemical Pathways

Similar compounds have been found to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Result of Action

Similar compounds have shown promising neuroprotective and anti-inflammatory properties .